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Compound of Interest

Compound Name: Thp-peg8-thp

Cat. No.: B11930937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines

for Thp-peg8-thp, a heterobifunctional linker used in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, this document extrapolates safety protocols based on the known properties of its

constituent parts: the Tetrahydropyranyl (THP) protecting groups and the Polyethylene Glycol

(PEG) linker. It is imperative that this guide is used in conjunction with standard laboratory

safety practices and a thorough risk assessment for any specific experimental protocol.

Chemical Identity and Physicochemical Properties
Thp-peg8-thp is comprised of a central polyethylene glycol (PEG) chain of eight ethylene

oxide units, capped at both ends with tetrahydropyranyl (THP) ether groups. The PEG

component imparts hydrophilicity and biocompatibility, while the THP groups serve as

protecting groups for terminal hydroxyl functionalities, which are stable under basic conditions

but labile to acid.

Table 1: Physicochemical Properties of Thp-peg8-thp Components
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Property
Tetrahydropyran
(THP)

Polyethylene
Glycol (PEG 8000)

Thp-peg8-thp
(Predicted)

Appearance Colorless liquid

White to off-white

solid (flakes or

powder)

Likely a viscous liquid

or waxy solid

Molecular Formula C₅H₁₀O (C₂H₄O)n H₂O C₂₆H₅₀O₁₁

Molecular Weight 86.13 g/mol ~8000 g/mol 538.67 g/mol

Solubility
Soluble in organic

solvents

Soluble in water and

many organic solvents

Expected to have

good solubility in a

range of aqueous and

organic solvents

Stability

May form explosive

peroxides upon

storage. Sensitive to

acidic conditions.

Stable under normal

conditions.

The THP ether

linkages are acid-

labile. The PEG

backbone is generally

stable.

Hazard Identification and Toxicological Profile
A specific toxicological profile for Thp-peg8-thp is not currently available. The following

information is based on the known hazards of its components.

Tetrahydropyran (THP):

Flammability: Highly flammable liquid and vapor.

Peroxide Formation: May form explosive peroxides upon prolonged storage, especially in the

presence of air and light.

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.

Polyethylene Glycol (PEG):
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General Toxicity: PEGs are generally considered to be of low toxicity and are widely used in

pharmaceutical and cosmetic applications. They are recognized as Generally Recognized as

Safe (GRAS) by the FDA.[1]

High Molecular Weight PEGs: Some studies on high-molecular-weight PEGs administered

long-term have shown potential for tissue vacuolation in organs such as the spleen, lymph

nodes, and kidneys, without an inflammatory response.[2][3] A low-level IgM antibody

response against PEG has also been observed.[2][3]

Immunogenicity: While PEGylation is often used to reduce the immunogenicity of therapeutic

proteins, anti-PEG antibodies have been reported, which can lead to loss of product efficacy

and potential safety consequences.[4]

Based on this information, Thp-peg8-thp should be handled as a potentially hazardous

substance. The primary concerns are the flammability and peroxide-forming potential of the

THP moiety and the unknown long-term effects of the complete molecule.

Handling and Storage
Personal Protective Equipment (PPE)
A standardized approach to PPE selection is crucial when handling Thp-peg8-thp. The

following diagram outlines a recommended workflow for selecting appropriate PPE.
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Figure 1: PPE Selection Workflow for Thp-peg8-thp Handling
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Caption: PPE selection workflow for handling Thp-peg8-thp.

Storage
Proper storage is critical to maintain the integrity and safety of Thp-peg8-thp.

Temperature: Store at –20°C in a sealed container.
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Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent peroxide

formation and degradation.

Light: Protect from light.

Incompatibilities: Keep away from strong acids and oxidizing agents.

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Dispensing: If the compound is a solid, avoid creating dust. If it is a liquid, handle with care to

prevent splashes. Use appropriate, clean, and dry utensils for transfer.

Dissolution: When preparing solutions, use anhydrous solvents such as DMF or DMSO to

avoid premature cleavage of the acid-labile THP groups.[5]

Waste Disposal: Dispose of waste containing Thp-peg8-thp in accordance with local, state,

and federal regulations for chemical waste. Do not dispose of down the drain.

Decontamination: Clean any spills promptly with an appropriate absorbent material and

decontaminate the area.

Spill Response Protocol
The following flowchart outlines the steps to be taken in the event of a Thp-peg8-thp spill.
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Figure 2: Thp-peg8-thp Spill Response Workflow
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Caption: Workflow for responding to a Thp-peg8-thp spill.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.

Stability and Reactivity
Chemical Stability: Thp-peg8-thp is stable under recommended storage conditions.

However, the THP ether linkages are susceptible to cleavage under acidic conditions.

Reactivity: Avoid contact with strong oxidizing agents and strong acids.

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide and

carbon dioxide.

Hazardous Polymerization: Has not been reported to occur.

Conclusion
While Thp-peg8-thp is a valuable tool in drug discovery and development, it is essential to

handle it with the care and respect due to a potentially hazardous chemical. The guidelines

presented in this technical guide, based on the properties of its constituent parts, provide a

framework for its safe handling and use in a research setting. Researchers are strongly

encouraged to perform a thorough risk assessment before beginning any work with this

compound and to always adhere to the principles of good laboratory practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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